Cas no 1251575-35-5 (N-(2-methoxy-5-methylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
• CAS No: 1251575-35-5
• MF: C₂₄H₂₈N₄O₃
• MW: 420.504125595093
• CID: 5759861
• PubChem ID: 49664430
• Update Time: 2025-05-22

N-(2-methoxy-5-methylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
• F3406-6788
• N-(2-methoxy-5-methylphenyl)-2-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide
• AKOS021844812
• N-(2-methoxy-5-methylphenyl)-2-[4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• VU0624110-1
• 1251575-35-5

• Inchi： 1S/C24H28N4O3/c1-16-5-4-6-19(13-16)23-26-24(31-27-23)18-9-11-28(12-10-18)15-22(29)25-20-14-17(2)7-8-21(20)30-3/h4-8,13-14,18H,9-12,15H2,1-3H3,(H,25,29)
• InChI Key： ULLZAIURAOUWMP-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(CC(NC3C=C(C)C=CC=3OC)=O)CC2)=NC(C2C=CC=C(C)C=2)=N1

Computed Properties

• Exact Mass: 420.21614077g/mol
• Monoisotopic Mass: 420.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methoxy-5-methylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide

Comprehensive Overview of N-(2-methoxy-5-methylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS No. 1251575-35-5)

The compound N-(2-methoxy-5-methylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide, identified by its CAS No. 1251575-35-5, is a sophisticated small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a 1,2,4-oxadiazole core and a piperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its unique molecular interactions and binding affinity.

In recent years, the demand for novel heterocyclic compounds like N-(2-methoxy-5-methylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide has surged, driven by advancements in drug discovery and precision medicine. This compound’s oxadiazole ring is known for its stability and versatility, often serving as a bioisostere for carboxylic acids or esters in medicinal chemistry. Such properties align with current trends in structure-activity relationship (SAR) studies, where researchers aim to optimize pharmacokinetic profiles and target selectivity.

The piperidine segment in CAS No. 1251575-35-5 further enhances its applicability, as this scaffold is prevalent in many FDA-approved drugs. Its presence often improves blood-brain barrier (BBB) penetration, a critical factor in central nervous system (CNS) drug development. Given the rising prevalence of neurodegenerative diseases and mental health disorders, this compound’s potential to interact with neuroreceptors or enzymatic targets is a hot topic in academic and industrial research.

From a synthetic chemistry perspective, the preparation of N-(2-methoxy-5-methylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide involves multi-step reactions, including cyclization and amide coupling. These processes are frequently discussed in forums focusing on green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional methods. The compound’s solubility and stability under physiological conditions are also key considerations for its formulation development.

Beyond its pharmaceutical potential, CAS No. 1251575-35-5 is a subject of interest in computational chemistry and molecular modeling. With the integration of artificial intelligence (AI) in drug design, this compound’s 3D conformation and electronic properties are being analyzed to predict its interactions with biological targets. Such approaches align with the growing emphasis on in silico screening to accelerate hit-to-lead optimization.

In conclusion, N-(2-methoxy-5-methylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic relevance, positions it as a valuable entity in the quest for innovative treatments. As research continues to unfold, this compound may soon emerge as a cornerstone in the development of next-generation bioactive molecules.